Cas no 2228958-28-7 (4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 2228958-28-7
• MF: C₇H₇ClN₄S
• MW: 214.67527794838
• CID: 6000827
• PubChem ID: 165967836
• Update Time: 2025-05-22

4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine
• 2228958-28-7
• EN300-1996105

• Inchi： 1S/C7H7ClN4S/c1-12-3-10-6(8)5(12)4-2-13-7(9)11-4/h2-3H,1H3,(H2,9,11)
• InChI Key： SXVVXGLCCHBPAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=CSC(N)=N2)N(C)C=N1

Computed Properties

• Exact Mass: 214.0079951g/mol
• Monoisotopic Mass: 214.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Additional information on 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine (CAS No. 2228958-28-7)

The compound 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine (CAS No. 2228958-28-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both imidazole and thiazole rings, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutics in these fields.

In recent years, the search for small molecule inhibitors has intensified, driven by the need for targeted therapies in oncology and infectious diseases. 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine stands out due to its ability to interact with specific biological pathways. Its chloro and methyl substituents enhance its binding affinity, making it a subject of ongoing structure-activity relationship (SAR) studies. This aligns with the current trend of optimizing drug-like properties in medicinal chemistry.

The compound's thiazole moiety is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs. For instance, thiazole-containing compounds are known for their anti-inflammatory and antiviral activities, which are highly relevant in the post-pandemic era. Scientists are exploring whether CAS No. 2228958-28-7 could contribute to next-generation treatments for emerging viral strains or chronic inflammatory conditions.

From a synthetic perspective, 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine offers intriguing challenges and opportunities. Its preparation often involves multistep organic synthesis, including cyclization and cross-coupling reactions, which are hot topics in modern green chemistry. Researchers are investigating more sustainable routes to synthesize this compound, reflecting the broader shift toward environmentally friendly methodologies in the chemical industry.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. The imidazole-thiazole hybrid structure could serve as a template for developing new pesticides or herbicides, addressing the urgent need for safer and more effective crop protection agents. This is especially pertinent given the increasing global focus on food security and sustainable agriculture.

Analytical characterization of CAS No. 2228958-28-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming its purity and structure, which are essential for reliable research outcomes. The compound's physicochemical properties, including solubility and stability, are also under investigation to determine its suitability for various formulations.

In conclusion, 4-(4-chloro-1-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine represents a fascinating area of study at the intersection of chemistry and biology. Its versatility and potential applications in drug discovery and agrochemical development make it a compound worth watching. As research progresses, we may uncover even more innovative uses for this molecule, further solidifying its importance in scientific and industrial contexts.